Cas no 514800-78-3 (1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• CAS No: 514800-78-3
• MF: C₁₂H₁₄FN₃
• MW: 219.258065700531
• MDL: MFCD02055632
• CID: 1078429
• PubChem ID: 573307
• Update Time: 2025-04-20

1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine
• EN300-227660
• DTXSID901191055
• 1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine #
• SR-01000086261-1
• Oprea1_625516
• SR-01000086261
• MFCD02055632
• DB-126582
• ALBB-000290
• 1-[(4-fluorophenyl)methyl]-3,5-dimethyl-1h-pyrazol-4-amine
• 1-[(4-Fluorophenyl)methyl]-3,5-dimethyl-pyrazol-4-amine
• LS-01068
• STK327532
• SCHEMBL16832376
• AKOS000221734
• 1-(4-Fluoro-benzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine
• 1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine(SALTDATA: 1.25HCl 0.5H2O)
• 1-[(4-fluorophenyl)methyl]-3,5-dimethylpyrazol-4-amine
• DHAGCICJYVETKE-UHFFFAOYSA-N
• Pyrazol-4-amine, 1-(4-fluorobenzyl)-3,5-dimethyl-
• 514800-78-3
• AK-968/41018304
• 1-(4-fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-ylamine

• MDL： MFCD02055632
• Inchi： 1S/C12H14FN3/c1-8-12(14)9(2)16(15-8)7-10-3-5-11(13)6-4-10/h3-6H,7,14H2,1-2H3
• InChI Key： DHAGCICJYVETKE-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C(C)=C(C(C)=N1)N

Computed Properties

• Exact Mass: 219.117
• Monoisotopic Mass: 219.117
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8A^2
• XLogP3: 2

1-(4-Fluorobenzyl)-3,5-dimethyl-1H-pyrazol-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes